molecular formula C20H11Cl5O B14392830 3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol CAS No. 88180-15-8

3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol

Cat. No.: B14392830
CAS No.: 88180-15-8
M. Wt: 444.6 g/mol
InChI Key: IHWABRMCNVGQJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol is a chemical compound that belongs to the class of fluorene derivatives. This compound is characterized by the presence of a methyl group at the 3rd position and a pentachlorophenyl group at the 9th position of the fluorene core structure. The addition of a hydroxyl group at the 9th position further modifies its chemical properties. Fluorene derivatives are known for their applications in various fields, including organic electronics, pharmaceuticals, and materials science.

Properties

CAS No.

88180-15-8

Molecular Formula

C20H11Cl5O

Molecular Weight

444.6 g/mol

IUPAC Name

3-methyl-9-(2,3,4,5,6-pentachlorophenyl)fluoren-9-ol

InChI

InChI=1S/C20H11Cl5O/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)20(13,26)14-15(21)17(23)19(25)18(24)16(14)22/h2-8,26H,1H3

InChI Key

IHWABRMCNVGQJL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(C3=CC=CC=C32)(C4=C(C(=C(C(=C4Cl)Cl)Cl)Cl)Cl)O

Origin of Product

United States

Preparation Methods

The synthesis of 3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol typically involves multi-step organic reactions. One common synthetic route includes the following steps:

    Formation of the Fluorene Core: The fluorene core can be synthesized through a Friedel-Crafts alkylation reaction, where benzene is reacted with cyclohexanone in the presence of a Lewis acid catalyst such as aluminum chloride.

    Introduction of the Methyl Group: The methyl group can be introduced at the 3rd position through a methylation reaction using methyl iodide and a strong base like sodium hydride.

    Addition of the Pentachlorophenyl Group: The pentachlorophenyl group can be added through a nucleophilic aromatic substitution reaction, where pentachlorobenzene is reacted with the fluorene derivative in the presence of a strong base.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, including the use of continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group at the 9th position can be oxidized to form a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: The compound can undergo reduction reactions, where the pentachlorophenyl group can be reduced to a less chlorinated phenyl group using reducing agents like lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms in the pentachlorophenyl group can be replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

    Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where fluorene derivatives have shown promise.

    Industry: The compound is used in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action of 3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group at the 9th position allows the compound to form hydrogen bonds with biological molecules, potentially affecting their function. The pentachlorophenyl group may interact with hydrophobic pockets in proteins, influencing their activity. The exact molecular targets and pathways involved depend on the specific biological context in which the compound is studied.

Comparison with Similar Compounds

3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol can be compared with other fluorene derivatives, such as:

    9H-Fluorene: The parent compound without any substituents.

    3-Methyl-9H-fluorene: A derivative with only a methyl group at the 3rd position.

    9-(Pentachlorophenyl)-9H-fluorene: A derivative with only a pentachlorophenyl group at the 9th position.

The uniqueness of 3-Methyl-9-(pentachlorophenyl)-9H-fluoren-9-ol lies in the combination of these substituents, which imparts distinct chemical and biological properties compared to its analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.